Cas no 2227676-64-2 ((1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2227676-64-2
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6012188
• PubChem ID: 95732336
• Update Time: 2025-06-08

(1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol
• EN300-1780394
• 2227676-64-2

• Inchi： 1S/C8H15N3O/c1-6-5-7(11(2)10-6)8(12)3-4-9/h5,8,12H,3-4,9H2,1-2H3/t8-/m1/s1
• InChI Key： YZKPBPHPRGXYRZ-MRVPVSSYSA-N
• SMILES： O[C@H](CCN)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2227676-64-2)

The compound (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol, identified by its CAS No. 2227676-64-2, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-dimethyl-1H-pyrazole moiety and a propan-1-ol backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s 1,3-dimethylpyrazole group is particularly noteworthy, as pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The CAS No. 2227676-64-2 is often searched in conjunction with terms like "chiral amine synthesis" and "pyrazole-based drug development", reflecting its relevance in modern research.

From a synthetic perspective, (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol offers versatility. Its amino alcohol functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), where small, well-characterized molecules like this are used to construct larger, more complex structures. Searches for "amino alcohol applications in drug discovery" often highlight its utility in this context.

The stereochemistry of (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol is another critical aspect. The (1R) configuration ensures enantioselectivity, which is crucial for interactions with biological targets. This specificity is particularly relevant in the development of central nervous system (CNS) therapeutics, where chirality can significantly influence efficacy and safety. Keywords such as "enantioselective synthesis" and "CNS drug intermediates" are frequently associated with this compound in academic and industrial research.

Beyond pharmaceuticals, CAS No. 2227676-64-2 has potential applications in agrochemicals and material science. Pyrazole derivatives are known to exhibit herbicidal and insecticidal activities, making this compound a candidate for novel crop protection agents. Additionally, its hydrogen-bonding capabilities and rigid structure could be exploited in the design of functional materials, such as molecular sensors or catalysts.

In summary, (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2227676-64-2) is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and material science. Its chiral purity, structural modularity, and bioactive potential make it a subject of ongoing research and a valuable asset for scientists exploring next-generation therapeutics and functional materials.